Cas no 349397-44-0 (Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-)
349397-44-0 structure
Product Name:Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-
CAS No:349397-44-0
MF:C12H17N3O5S
MW:315.34548163414
CID:1467082
PubChem ID:779294
Update Time:2025-04-20
Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro-
- CBMicro_017008
- SR-01000477997
- 349397-44-0
- Oprea1_068419
- AKOS003867569
- STK019477
- N-[2-(morpholin-4-yl)ethyl]-2-nitrobenzenesulfonamide
- CCG-6939
- N-[2-(morpholin-4-yl)ethyl]-2-nitrobenzene-1-sulfonamide
- N-(2-morpholin-4-ylethyl)-2-nitrobenzenesulfonamide
- N-(2-MORPHOLINOETHYL)-2-NITRO-1-BENZENESULFONAMIDE
- SR-01000477997-1
- SCHEMBL2749472
- BIM-0017054.P001
-
- Inchi: 1S/C12H17N3O5S/c16-15(17)11-3-1-2-4-12(11)21(18,19)13-5-6-14-7-9-20-10-8-14/h1-4,13H,5-10H2
- InChI Key: OWEVQADDNQJNRC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCN1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 315.08901
- Monoisotopic Mass: 315.08889182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 101.78
Benzenesulfonamide, N-[2-(4-morpholinyl)ethyl]-2-nitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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